Cas no 2228703-06-6 ({2,2-dimethyl-1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}methanamine)

• Product Name: {2,2-dimethyl-1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}methanamine
• CAS No: 2228703-06-6
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 6407248
• PubChem ID: 165610707
• Update Time: 2025-05-21

{2,2-dimethyl-1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}methanamine
• EN300-1748483
• 2228703-06-6
• {2,2-dimethyl-1-[2-(propan-2-yl)-1,3-thiazol-4-yl]cyclopropyl}methanamine

• Inchi： 1S/C12H20N2S/c1-8(2)10-14-9(5-15-10)12(7-13)6-11(12,3)4/h5,8H,6-7,13H2,1-4H3
• InChI Key： KLVGZFYNFDIWPB-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC(=C1)C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.2Ų

Additional information on {2,2-dimethyl-1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropyl}methanamine

Compound CAS No. 2228703-06-6: {2,2-Dimethyl-1-[2-(Propan-2-Yl)-1,3-Thiazol-4-Yl]Cyclopropyl}Methanamine

The compound with CAS No. 2228703-06-6, named {2,2-Dimethyl-1-[2-(Propan-2-Yl)-1,3-Thiazol-4-Yl]Cyclopropyl}Methanamine, is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of a cyclopropane ring and a methanamine group further enhances its structural complexity and functional versatility.

Recent studies have highlighted the potential of this compound in various fields, including pharmaceuticals and agrochemicals. The thiazole ring is known for its ability to act as a bioisostere, offering structural diversity while maintaining biological activity. This property makes the compound a promising candidate for drug design and development. Researchers have explored its potential as an inhibitor of key enzymes involved in metabolic pathways, showcasing its potential in treating metabolic disorders.

The cyclopropyl moiety in the molecule contributes significantly to its stability and reactivity. Cyclopropane rings are known for their strained geometry, which can lead to unique chemical reactivity under certain conditions. In this compound, the cyclopropane ring is substituted with two methyl groups and a thiazole derivative, further influencing its electronic properties and reactivity.

The methanamine group attached to the cyclopropane ring adds another layer of functionality to the molecule. Methanamines are known for their ability to form hydrogen bonds, which can enhance solubility and bioavailability in pharmaceutical applications. This feature makes the compound an attractive candidate for drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving thiazole formation and cyclopropane annulation. These methods have improved the overall yield and purity of the product, making it more accessible for research and development purposes.

In terms of applications, this compound has shown promise in agrochemicals as a potential herbicide or fungicide due to its ability to inhibit key microbial enzymes. Field trials have demonstrated its efficacy in controlling plant pathogens without significant adverse effects on non-target organisms.

Furthermore, computational studies using molecular docking and quantum mechanics have provided insights into the binding interactions of this compound with target proteins. These studies have revealed that the thiazole ring plays a critical role in stabilizing interactions through π-π stacking and hydrogen bonding.

The combination of its structural features and functional groups makes this compound a versatile building block for further chemical modifications. Researchers are exploring its potential as a precursor for more complex molecules with enhanced biological activity.

In conclusion, CAS No. 2228703-06-6 represents a significant advancement in organic chemistry with broad applications across multiple industries. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in pharmaceuticals, agrochemicals, and beyond.